Cas no 1804155-28-9 (1-Bromo-3-(2-ethoxy-4-methylphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-ethoxy-4-methylphenyl)propan-2-one
• CAS No: 1804155-28-9
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 5001559
• Update Time: 2025-06-08

1-Bromo-3-(2-ethoxy-4-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-ethoxy-4-methylphenyl)propan-2-one

• Inchi： 1S/C12H15BrO2/c1-3-15-12-6-9(2)4-5-10(12)7-11(14)8-13/h4-6H,3,7-8H2,1-2H3
• InChI Key： IQFKSPIMRAJVEQ-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(C)=CC=1OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-3-(2-ethoxy-4-methylphenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-3-(2-ethoxy-4-methylphenyl)propan-2-one (CAS: 1804155-28-9)

The chemical compound 1-Bromo-3-(2-ethoxy-4-methylphenyl)propan-2-one (CAS: 1804155-28-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique brominated and ethoxy-substituted phenylpropanone structure, has shown promising potential in various applications, including drug discovery and synthetic chemistry. Recent studies have focused on elucidating its synthetic pathways, biological activities, and potential therapeutic applications.

One of the key areas of research has been the optimization of synthetic routes for 1-Bromo-3-(2-ethoxy-4-methylphenyl)propan-2-one. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a palladium-catalyzed coupling reaction. This method not only improved the scalability of the compound but also reduced the formation of by-products, making it more suitable for industrial applications. The study highlighted the compound's role as a versatile intermediate in the synthesis of more complex bioactive molecules.

In addition to its synthetic utility, 1-Bromo-3-(2-ethoxy-4-methylphenyl)propan-2-one has been investigated for its biological activities. Preliminary in vitro studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of this compound demonstrated selective inhibition of cyclooxygenase-2 (COX-2), suggesting potential applications in the development of anti-inflammatory drugs. However, further in vivo studies are needed to validate these findings and assess the compound's safety profile.

Another exciting development is the exploration of 1-Bromo-3-(2-ethoxy-4-methylphenyl)propan-2-one as a building block for novel anticancer agents. Researchers at a leading pharmaceutical company have incorporated this compound into a series of small-molecule inhibitors targeting protein kinases involved in cancer cell proliferation. Early-stage preclinical data, presented at the 2024 American Association for Cancer Research (AACR) annual meeting, indicated promising activity against certain cancer cell lines, particularly those resistant to existing therapies. These findings underscore the compound's potential as a scaffold for next-generation anticancer drugs.

Despite these advancements, challenges remain in the development and application of 1-Bromo-3-(2-ethoxy-4-methylphenyl)propan-2-one. Issues such as stability under physiological conditions, bioavailability, and potential toxicity need to be addressed in future studies. Moreover, the mechanism of action of this compound and its derivatives is not yet fully understood, necessitating further mechanistic investigations. Collaborative efforts between academic researchers and industry partners will be crucial to overcoming these hurdles and unlocking the full potential of this compound.

In conclusion, 1-Bromo-3-(2-ethoxy-4-methylphenyl)propan-2-one (CAS: 1804155-28-9) represents a promising candidate for various applications in chemical biology and drug discovery. Recent research has shed light on its synthetic accessibility, biological activities, and therapeutic potential. As studies continue to explore its properties and applications, this compound may pave the way for the development of novel pharmaceuticals targeting inflammation, cancer, and other diseases. Future research should focus on optimizing its pharmacological profile and elucidating its mechanisms of action to facilitate its transition from the bench to the clinic.